Cas no 899745-13-2 (3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid)

• Product Name: 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid
• CAS No: 899745-13-2
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5495136
• PubChem ID: 16803524
• Update Time: 2025-10-30

3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SR-01000915444-1
• AKOS005143181
• 899745-13-2
• SR-01000915444
• 4-((4-ethoxyphenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• F2721-0104
• 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

• Inchi： 1S/C17H25N3O4/c1-3-24-14-6-4-13(5-7-14)18-16(21)12-15(17(22)23)20-10-8-19(2)9-11-20/h4-7,15H,3,8-12H2,1-2H3,(H,18,21)(H,22,23)
• InChI Key： IUFNAPQKPZGWJU-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)OCC)=O)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 82.1Ų

Additional information on 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

Introduction to 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid (CAS No. 899745-13-2) and Its Emerging Applications in Chemical Biology

3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid, identified by the CAS number 899745-13-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework comprising an ethoxyphenyl moiety and a methylpiperazine side chain, exhibits promising properties that make it a valuable candidate for various biochemical applications. The intricate interplay of its functional groups not only contributes to its chemical reactivity but also opens up avenues for exploration in drug discovery and molecular design.

The structural composition of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid encompasses several key pharmacophoric elements that are widely recognized for their biological significance. The 4-ethoxyphenyl group, characterized by its aromaticity and electron-donating ethoxy substituent, is known to enhance binding affinity in many pharmacological interactions. Concurrently, the presence of the methylpiperazine moiety introduces a secondary amine functionality, which is frequently utilized in medicinal chemistry due to its ability to modulate receptor activity and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the versatility of piperazine derivatives. The methylpiperazine component in this compound not only contributes to its solubility and metabolic stability but also plays a pivotal role in its interaction with biological targets. This has led to its investigation as a potential scaffold for drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The carbamoyl group further enhances the compound's potential by providing a site for further derivatization, enabling the creation of analogs with tailored biological activities.

One of the most compelling aspects of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid is its demonstrated efficacy in preclinical studies as a modulator of central nervous system (CNS) receptors. Specifically, its structural features have been shown to interact with serotonin and dopamine receptors, which are implicated in mood regulation, pain perception, and cognitive function. Preliminary findings suggest that this compound may exhibit properties akin to those of known therapeutic agents used in the treatment of depression and anxiety disorders. These observations have spurred further investigation into its potential as a lead compound for next-generation psychotropic medications.

The synthesis of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid represents a testament to the advancements in synthetic organic chemistry. The multi-step process involves strategic functional group transformations, including condensation reactions, nucleophilic substitutions, and cyclization protocols, which highlight the compound's synthetic accessibility despite its complex architecture. This accessibility is crucial for medicinal chemists who require flexible scaffolds to explore structure-activity relationships (SARs). The ability to modify specific regions of the molecule allows researchers to fine-tune its pharmacological profile, making it an attractive candidate for further optimization.

From a computational chemistry perspective, the molecular dynamics (MD) simulations of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid have provided insights into its binding interactions with target proteins. These simulations have revealed that the compound adopts favorable conformations within active sites, facilitating stable interactions through hydrogen bonding networks and hydrophobic contacts. Such findings are instrumental in guiding experimental efforts aimed at improving drug-like properties such as binding affinity and selectivity. The integration of computational methods with traditional wet-lab approaches has become indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid has also been extensively studied to ensure its suitability for clinical development. Metabolic stability assessments have indicated that the compound exhibits reasonable resistance to enzymatic degradation, suggesting a potential for prolonged half-life upon systemic administration. Additionally, preclinical toxicology studies have demonstrated an acceptable safety profile at therapeutic doses, paving the way for future clinical trials. These findings underscore the importance of comprehensive characterization before transitioning from bench research to human testing.

Looking ahead, the future prospects of 3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid are promising given its multifaceted potential applications. Researchers are exploring its utility not only as an isolated entity but also as a building block for more complex derivatives through combinatorial chemistry approaches. The development of libraries based on this scaffold could lead to novel therapeutics with enhanced efficacy and reduced side effects compared to existing treatments.

In conclusion,3-(4-ethoxyphenyl)carbamoyl-2-(4-methylpiperazin--1 -yl)propanoic acid (CAS No. 899745--13--2) stands out as a remarkable compound with significant implications in chemical biology and pharmaceutical science. Its unique structural features combined with promising preclinical data position it as a valuable asset in the quest for innovative treatments across multiple therapeutic domains. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an increasingly pivotal role in shaping future medical advancements.